![molecular formula C25H28N2O4 B6528056 4-methyl-9-[3-(morpholin-4-yl)propyl]-3-phenyl-2H,8H,9H,10H-chromeno[8,7-e][1,3]oxazin-2-one CAS No. 946235-33-2](/img/structure/B6528056.png)
4-methyl-9-[3-(morpholin-4-yl)propyl]-3-phenyl-2H,8H,9H,10H-chromeno[8,7-e][1,3]oxazin-2-one
Description
4-methyl-9-[3-(morpholin-4-yl)propyl]-3-phenyl-2H,8H,9H,10H-chromeno[8,7-e][1,3]oxazin-2-one is a useful research compound. Its molecular formula is C25H28N2O4 and its molecular weight is 420.5 g/mol. The purity is usually 95%.
The exact mass of the compound 4-methyl-9-[3-(morpholin-4-yl)propyl]-3-phenyl-2H,8H,9H,10H-chromeno[8,7-e][1,3]oxazin-2-one is 420.20490738 g/mol and the complexity rating of the compound is 668. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality 4-methyl-9-[3-(morpholin-4-yl)propyl]-3-phenyl-2H,8H,9H,10H-chromeno[8,7-e][1,3]oxazin-2-one suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-methyl-9-[3-(morpholin-4-yl)propyl]-3-phenyl-2H,8H,9H,10H-chromeno[8,7-e][1,3]oxazin-2-one including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Antiviral Activity
The chromeno[8,7-e][1,3]oxazin-2-one scaffold has been investigated for its potential antiviral properties . Researchers have explored its ability to inhibit viral replication and prevent infection. Further studies are needed to elucidate specific mechanisms and identify potential targets.
Antitumor Effects
F5031-0099 has shown promise as an antitumor agent . Its cytotoxic effects on cancer cells make it a candidate for further evaluation in preclinical and clinical studies. Researchers are keen to explore its efficacy against specific cancer types and its potential combination with existing therapies.
Central Nervous System (CNS) Stimulation
Compounds with piperidin-4-one nuclei, like F5031-0099, have been associated with CNS stimulation . Investigating its impact on neural pathways, neurotransmitters, and cognitive function could reveal novel therapeutic avenues for neurological disorders.
Analgesic Properties
The chromeno[8,7-e][1,3]oxazin-2-one framework may possess analgesic activity . Researchers are intrigued by its potential to modulate pain pathways, making it relevant for pain management strategies.
Anticancer Potential
Beyond general antitumor effects, F5031-0099 might exhibit specific anticancer properties . Researchers aim to understand its interactions with cancer cell signaling pathways, apoptosis, and angiogenesis inhibition.
Antimicrobial Applications
Morpholine, a key component of F5031-0099, is widely used in synthesis due to its industrial applications . Investigating its antimicrobial activity could lead to novel drug development or applications in agriculture and industry.
properties
IUPAC Name |
4-methyl-9-(3-morpholin-4-ylpropyl)-3-phenyl-8,10-dihydropyrano[2,3-f][1,3]benzoxazin-2-one |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H28N2O4/c1-18-20-8-9-22-21(24(20)31-25(28)23(18)19-6-3-2-4-7-19)16-27(17-30-22)11-5-10-26-12-14-29-15-13-26/h2-4,6-9H,5,10-17H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
AXYCYXHPJQLKTF-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=O)OC2=C1C=CC3=C2CN(CO3)CCCN4CCOCC4)C5=CC=CC=C5 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H28N2O4 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
420.5 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-methyl-9-(3-morpholinopropyl)-3-phenyl-9,10-dihydrochromeno[8,7-e][1,3]oxazin-2(8H)-one | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N-(2,6-dimethylphenyl)-4-[(7-methoxy-4-oxo-4H-chromen-3-yl)oxy]benzamide](/img/structure/B6527976.png)
![3-(4-methoxyphenyl)-9-(3-methoxypropyl)-4-methyl-2H,8H,9H,10H-chromeno[8,7-e][1,3]oxazin-2-one](/img/structure/B6527993.png)
![3-(3,4-dimethoxyphenyl)-9-(3-methoxypropyl)-2H,8H,9H,10H-chromeno[8,7-e][1,3]oxazin-2-one](/img/structure/B6527999.png)
![3-(2-methoxyphenoxy)-9-[(thiophen-2-yl)methyl]-4H,8H,9H,10H-chromeno[8,7-e][1,3]oxazin-4-one](/img/structure/B6528012.png)
![ethyl 1-{[(2Z)-6-hydroxy-7-methyl-3-oxo-2,3-dihydro-1-benzofuran-2-ylidene]methyl}piperidine-4-carboxylate](/img/structure/B6528020.png)
![ethyl 4-{[(2Z)-6-hydroxy-7-methyl-3-oxo-2,3-dihydro-1-benzofuran-2-ylidene]methyl}piperazine-1-carboxylate](/img/structure/B6528026.png)
![4-[(7-methoxy-4-oxo-4H-chromen-3-yl)oxy]-N-(2-methoxyphenyl)benzamide](/img/structure/B6528032.png)
![9-[(furan-2-yl)methyl]-3-phenyl-2H,8H,9H,10H-chromeno[8,7-e][1,3]oxazin-2-one](/img/structure/B6528036.png)
![3-(3,4-dimethoxyphenyl)-9-[(furan-2-yl)methyl]-2H,8H,9H,10H-chromeno[8,7-e][1,3]oxazin-2-one](/img/structure/B6528045.png)
![3-(2,4-dimethoxyphenyl)-9-[(furan-2-yl)methyl]-2H,8H,9H,10H-chromeno[8,7-e][1,3]oxazin-2-one](/img/structure/B6528049.png)
![4-[(7-methoxy-4-oxo-4H-chromen-3-yl)oxy]-N-(2-methoxy-5-methylphenyl)benzamide](/img/structure/B6528052.png)
![9-cyclopropyl-2-methyl-3-phenyl-4H,8H,9H,10H-chromeno[8,7-e][1,3]oxazin-4-one](/img/structure/B6528059.png)
![9-cyclopropyl-3-(2-methoxyphenoxy)-4H,8H,9H,10H-chromeno[8,7-e][1,3]oxazin-4-one](/img/structure/B6528070.png)
![9-cyclopropyl-3-(2-ethoxyphenoxy)-4H,8H,9H,10H-chromeno[8,7-e][1,3]oxazin-4-one](/img/structure/B6528076.png)